1-[(3-chlorobenzyl)oxy]-6-nitro-2-phenyl-1H-1,3-benzimidazole

• IUPAC Name: 1-[(3-chlorophenyl)methoxy]-6-nitro-2-phenylbenzimidazole
• InChI: InChI=1S/C20H14ClN3O3/c21-16-8-4-5-14(11-16)13-27-23-19-12-17(24(25)26)9-10-18(19)22-20(23)15-6-2-1-3-7-15/h1-12H,13H2
• InChI Key: SKGGVZBJNCEQRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(N2OCC4=CC(=CC=C4)Cl)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H14ClN3O3
• Molecular Weight: 379.8 g/mol
• CAS No.: 282523-58-4

Description

1-[(3-chlorobenzyl)oxy]-6-nitro-2-phenyl-1H-1,3-benzimidazole is a useful research compound. Its molecular formula is C20H14ClN3O3 and its molecular weight is 379.8. The purity is usually 95%.
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Scientific Research Applications

Antitubercular Activity

The structural motif of 1-[(3-chlorobenzyl)oxy]-6-nitro-2-phenyl-1H-1,3-benzimidazole shares similarities with nitroimidazole derivatives that have been extensively investigated for their antitubercular properties. Compounds like these have shown excellent bactericidal effects on aerobic whole cells of Mycobacterium tuberculosis. An oxygen atom at specific positions of the imidazole ring is critical for maintaining aerobic activity, and various substitutions, including the replacement of the ether oxygen with different atoms, can significantly impact the compound's potency. These findings contribute to the understanding of structure-activity relationships (SAR) in the development of new antitubercular agents (Kim et al., 2009).

Antihistaminic Potential

This compound is structurally related to benzimidazole compounds that have been synthesized and tested for H1-antihistaminic activity. The presence of an oxygen atom in specific substituent groups at the benzimidazole nucleus has been found crucial for potent antihistaminic activity, particularly in vivo. This research highlights the potential of such compounds in the development of new antihistaminic drugs, with certain derivatives showing significant potency compared to established medications (Iemura et al., 1986).

Anticancer and Antimicrobial Properties

Benzimidazole derivatives, including structures similar to this compound, have been identified as a new scaffold for antimicrobial and anticancer agents. Through design, synthesis, and in vitro evaluation, certain benzimidazole compounds have demonstrated potent antibacterial activity against strains like MSSA and MRSA, as well as significant anticancer activity against various cancer cell lines. These findings underscore the versatile therapeutic potential of benzimidazole derivatives in treating infectious diseases and cancer (Pham et al., 2022).